![molecular formula C8H17NSi B6149280 [2-methyl-3-(trimethylsilyl)cycloprop-2-en-1-yl]methanamine CAS No. 1466419-88-4](/img/no-structure.png)
[2-methyl-3-(trimethylsilyl)cycloprop-2-en-1-yl]methanamine
Overview
Description
2-Methyl-3-(trimethylsilyl)cycloprop-2-en-1-ylmethanamine (MTCMA) is a synthetic molecule that has been studied for its potential applications in scientific research. It is a cyclopropyl derivative of methylamine, with a trimethylsilyl group attached to the cyclopropyl ring. MTCMA is of great interest to scientists because of its unique structure and the potential it has for use in a variety of applications.
Scientific Research Applications
[2-methyl-3-(trimethylsilyl)cycloprop-2-en-1-yl]methanamine has a number of potential applications in scientific research. It has been studied for its potential use as a catalyst for organic reactions, as an inhibitor of enzymes, and as a ligand for metal complexes. It has also been studied for its potential use in drug discovery and development, as well as its potential use in the synthesis of other compounds.
Mechanism of Action
The mechanism of action of [2-methyl-3-(trimethylsilyl)cycloprop-2-en-1-yl]methanamine is not yet fully understood. It is believed that the trimethylsilyl group attached to the cyclopropyl ring is responsible for its unique properties. It is thought that the silyl group acts as a protective shield, which prevents the molecule from reacting with other molecules. This property makes it useful for a variety of applications, including as a catalyst and inhibitor of enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of [2-methyl-3-(trimethylsilyl)cycloprop-2-en-1-yl]methanamine are not yet fully understood. However, it has been shown to have some effects on enzymes and other proteins. In particular, it has been shown to inhibit the activity of certain enzymes, such as cytochrome P450. It has also been shown to bind to certain metal complexes, such as copper and iron.
Advantages and Limitations for Lab Experiments
[2-methyl-3-(trimethylsilyl)cycloprop-2-en-1-yl]methanamine has a number of advantages for use in lab experiments. It is relatively easy to synthesize, and it is stable in a variety of solvents. It also has a relatively low toxicity, making it safe to use in laboratory settings. However, it also has some limitations. For example, its solubility in water is relatively low, making it difficult to use in aqueous solutions. Additionally, its trimethylsilyl group makes it difficult to use in certain reactions, as it can interfere with the reaction.
Future Directions
[2-methyl-3-(trimethylsilyl)cycloprop-2-en-1-yl]methanamine has a number of potential future directions. It could be used as a catalyst for organic reactions, as an inhibitor of enzymes, or as a ligand for metal complexes. Additionally, it could be used in drug discovery and development, or as a building block for the synthesis of other compounds. It could also be used in the study of biochemical and physiological effects, or as a tool to study the mechanism of action of other molecules. Finally, it could be used to study the structure and reactivity of cyclopropylmethyl derivatives.
Synthesis Methods
[2-methyl-3-(trimethylsilyl)cycloprop-2-en-1-yl]methanamine is synthesized via a multi-step process using a variety of reagents. The first step involves the reaction of cyclopropylmethyl bromide with potassium tert-butoxide to form a cyclopropylmethyl anion. This anion is then reacted with trimethylsilyl chloride to form an intermediate compound, which is then reacted with methylamine to form [2-methyl-3-(trimethylsilyl)cycloprop-2-en-1-yl]methanamine. The overall process is outlined in the following reaction scheme:
Reaction Scheme:
Cyclopropylmethyl Bromide + Potassium tert-butoxide → Cyclopropylmethyl Anion
Cyclopropylmethyl Anion + Trimethylsilyl Chloride → Intermediate Compound
Intermediate Compound + Methylamine → [2-methyl-3-(trimethylsilyl)cycloprop-2-en-1-yl]methanamine
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '[2-methyl-3-(trimethylsilyl)cycloprop-2-en-1-yl]methanamine' involves the reaction of 2-methylcycloprop-2-en-1-one with trimethylsilylamine, followed by reduction with lithium aluminum hydride and subsequent reaction with formaldehyde.", "Starting Materials": [ "2-methylcycloprop-2-en-1-one", "trimethylsilylamine", "lithium aluminum hydride", "formaldehyde" ], "Reaction": [ "Step 1: 2-methylcycloprop-2-en-1-one is reacted with trimethylsilylamine in the presence of a Lewis acid catalyst to form the corresponding imine.", "Step 2: The imine is reduced with lithium aluminum hydride to form the corresponding amine.", "Step 3: The amine is reacted with formaldehyde in the presence of a base catalyst to form the final product, '[2-methyl-3-(trimethylsilyl)cycloprop-2-en-1-yl]methanamine'." ] } | |
CAS RN |
1466419-88-4 |
Product Name |
[2-methyl-3-(trimethylsilyl)cycloprop-2-en-1-yl]methanamine |
Molecular Formula |
C8H17NSi |
Molecular Weight |
155.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
